Cas no 100853-02-9 (1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester)

• Product name: 1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
• CAS No: 100853-02-9
• MF: C₁₃H₂₀O₃
• MW: 224.2961
• CID: 1129820
• PubChem ID: 23220312

1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
• methyl 6-(6-oxocyclohexen-1-yl)hexanoate
• METHYL 6-(6-OXOCYCLOHEX-1-EN-1-YL)HEXANOATE
• DTXSID80631295
• 100853-02-9
• SCHEMBL9623169

• Inchi： InChI=1S/C13H20O3/c1-16-13(15)10-4-2-3-7-11-8-5-6-9-12(11)14/h8H,2-7,9-10H2,1H3
• InChI Key： PERBUWOJBIULNS-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCCC1=CCCCC1=O

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.78930